![molecular formula C8H9NO2 B091404 4-Ethylnitrobenzene CAS No. 100-12-9](/img/structure/B91404.png)
4-Ethylnitrobenzene
Overview
Description
4-Ethylnitrobenzene is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 858. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Clean Processing : The clean processing technique for 4-Ethylnitrobenzene improves productivity by 5% and reduces costs significantly. This method also addresses water pollution issues associated with its processing (Dong Qing-hua, 2002).
Ethoxylation via Ultrasound : Ethoxy-4-nitrobenzene can be synthesized from 4-chloronitrobenzene using phase-transfer catalysts and ultrasound irradiation. This process demonstrates the effectiveness of phase-transfer catalysts in nucleophilic substitution reactions under ultrasound conditions (Wang & Rajendran, 2007).
Electroreduction Characteristics : The electroreduction of 1-ethyl-4-nitro-benzene has been studied using techniques like cyclo voltammetry and chronocoulometry. The results show that peak potential is more negative than nitrobenzene, with the diffusion being the control step of the reduction (Chen Song, 2005).
Selective Aerobic Oxidation : The oxidation of this compound to 4-nitroacetophenone, promoted by metalloporphyrins in a solvent-free environment using O2, demonstrates high activity and selectivity. The process is significantly affected by the central metal ions and substituted groups in the metalloporphyrins (Yang et al., 2019).
Preparation of Azo Dyes : 4-amino-1,2-ethylenedioxybenzene, prepared by cathodic reduction of the corresponding 4-mononitro compound, is used in producing azo dyes with good quality and brilliant color (Heertjes & Dahmen, 2010).
Proton Spin Relaxation in Ethylbenzenes : The dynamics of ethyl groups and their constituent methyl groups in ethylbenzenes, including variations of ethylnitrobenzene, have been investigated using solid-state proton spin relaxation. This research provides insights into molecular dynamics and intermolecular electrostatic interactions in these compounds (Beckmann et al., 1991).
Benzylic Oxidation with Non-heme Iron Catalysts : Ethylbenzene and 4-ethylanisole have been used as model substrates for benzylic oxidation with H2O2 or O2 using non-heme iron catalysts. This research highlights the effectiveness of iron complexes with nitrogen ligands in catalyzing these oxidations (Klopstra et al., 2003).
Safety and Hazards
4-Ethylnitrobenzene is harmful to aquatic life . It may cause skin, eye, and respiratory tract irritation . It’s advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid release to the environment .
Relevant Papers One paper discusses an efficient and practical aerobic oxidation of benzylic methylenes by recyclable N-hydroxyimide . Another paper presents a solvent-free and environment-friendly process for the oxidation of this compound to 4-nitroacetophenone promoted by metalloporphyrins .
Mechanism of Action
Mode of Action
Nitrobenzene compounds are generally known to undergo reduction reactions in biological systems, leading to the formation of various metabolites .
Biochemical Pathways
Nitrobenzene compounds are known to be involved in various degradation pathways in bacteria . These pathways involve the reduction of the nitro group and subsequent ring-fission .
Pharmacokinetics
As a synthetic organic compound, its bioavailability would depend on factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
Nitrobenzene compounds can potentially cause oxidative stress and damage to cellular components due to the formation of reactive metabolites .
Action Environment
The action, efficacy, and stability of 4-Ethylnitrobenzene can be influenced by various environmental factors. For instance, a study has shown that the oxidation of this compound to 4-Nitroacetophenone was promoted by metalloporphyrins in a solvent-free and environment-friendly process .
Properties
IUPAC Name |
1-ethyl-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RESTWAHJFMZUIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059206 | |
Record name | Benzene, 1-ethyl-4-nitro- | |
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Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | 4-Ethylnitrobenzene | |
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Vapor Pressure |
0.02 [mmHg] | |
Record name | 4-Ethylnitrobenzene | |
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CAS No. |
100-12-9 | |
Record name | 1-Ethyl-4-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100-12-9 | |
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Record name | 4-Ethylnitrobenzene | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100129 | |
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Record name | 4-ETHYLNITROBENZENE | |
Source | DTP/NCI | |
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Record name | Benzene, 1-ethyl-4-nitro- | |
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Record name | Benzene, 1-ethyl-4-nitro- | |
Source | EPA DSSTox | |
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Record name | 1-ethyl-4-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.565 | |
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Record name | 4-Ethylnitrobenzene | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the catalytic applications of 4-ethylnitrobenzene?
A: While this compound itself might not act as a catalyst, research highlights its use as a substrate in catalytic oxidation reactions. Specifically, metalloporphyrins have been investigated for their ability to selectively oxidize this compound to 4-nitroacetophenone using oxygen as an oxidant. [] The choice of the metal center (e.g., Fe(III), Mn(II)) and substituents on the porphyrin ring significantly influences the catalytic activity and selectivity of the reaction. []
Q2: How does this compound behave in supercritical fluids?
A: Studies have investigated the thermochromic shifts of this compound in supercritical carbon dioxide (CO2). [] Similar to solvatochromic shifts observed under isothermal conditions, thermochromic shifts were also observed as a function of density in supercritical CO2. [] Interestingly, at constant density, a minor thermochromic shift (approximately 400 cm-1) was detected for this compound in supercritical CO2. [] This research provides valuable insights into the behavior of this compound in non-traditional solvent environments.
Q3: Are there any environmental concerns associated with this compound?
A: While specific ecotoxicological data for this compound might be limited, research highlights an optimized process for its production that aims to minimize environmental impact. [] This method focuses on reducing water pollution by using separate acid at high temperatures, implementing wastewater circulation, and employing alkali water to dissolve solid alkali during processing. [] This approach underscores the importance of environmentally responsible practices in the synthesis and utilization of this compound.
Q4: What is the role of this compound in material science?
A: Research indicates that this compound can influence interfacial charge formation in polyethylene laminates. [] Specifically, its presence has been shown to decrease interfacial charge, unlike silicone oil, which enhances its formation. [] This understanding of how this compound impacts interfacial properties is crucial for developing and optimizing materials with specific electrical characteristics.
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